
Introduction: Navigating the Complexities of a
Versatile Reagent

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2-Bromo-4-bromomethyl-1-nitro-

benzene

CAS No.: 142906-81-8

Cat. No.: B1372899

Get Quote

2-Bromo-4-bromomethyl-1-nitro-benzene is a highly functionalized aromatic compound that

serves as a valuable intermediate in organic synthesis, particularly in the development of

pharmaceuticals and materials science.[1][2] Its structure, featuring a nitro group and two

distinct bromine substituents, offers a versatile platform for a variety of chemical

transformations.[1] The presence of the benzylic bromide imparts properties similar to those of

lachrymators, while the nitroaromatic core carries its own set of toxicological considerations.

This guide provides a comprehensive overview of the safety data for this compound and its

closely related isomers, offering a field-proven perspective on its safe handling, storage, and

emergency management.

A critical point of consideration for any researcher is the potential for ambiguity in chemical

nomenclature. The name "2-Bromo-4-bromomethyl-1-nitro-benzene" may refer to several

structural isomers, each with a unique CAS number. The most frequently cited isomers in

chemical databases are detailed below. It is imperative to verify the exact isomer in use by its

CAS number to ensure the most accurate safety and handling information.
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IUPAC Name
Common

Synonyms
CAS Number

Molecular

Formula

Molecular

Weight

2-Bromo-1-

(bromomethyl)-4-

nitrobenzene

2-Bromo-4-

nitrobenzyl

bromide

940-05-6 C₇H₅Br₂NO₂ 294.93 g/mol [3]

4-Bromo-2-

(bromomethyl)-1-

nitrobenzene

5-Bromo-2-

nitrobenzyl

bromide

35287-42-4 C₇H₅Br₂NO₂
294.93 g/mol [4]

[5]

4-Bromo-1-

(bromomethyl)-2-

nitrobenzene

4-Bromo-2-

nitrobenzyl

bromide

82420-34-6 C₇H₅Br₂NO₂ 294.93 g/mol

This guide will synthesize the available safety data for these isomers to provide a

comprehensive safety profile. Given their structural similarities, the core hazards and handling

procedures are largely applicable across these compounds.

Section 1: Hazard Identification and GHS
Classification
The primary and most immediate hazard associated with this class of compounds is their

severe irritant and corrosive nature, a direct consequence of the reactive benzylic bromide

moiety. The Globally Harmonized System (GHS) classifications derived from supplier safety

data sheets for the various isomers consistently highlight these risks.

1.1 GHS Hazard Summary

The following table consolidates the GHS hazard classifications reported for isomers of bromo-

bromomethyl-nitrobenzene.
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 1B/2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation[3][6]

Serious Eye Damage/Irritation Category 1/2A

H314: Causes severe skin

burns and eye damage / H319:

Causes serious eye irritation[3]

[6]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[7]

Signal Word: Danger[3]

1.2 Mechanistic Insights into Hazards

The chemical reactivity of 2-Bromo-4-bromomethyl-1-nitro-benzene is the foundation of its

utility in synthesis and also the source of its hazards.

Corrosivity and Irritation (H314/H315/H319): The bromomethyl group (-CH₂Br) is a potent

electrophile and an effective alkylating agent. Upon contact with mucosal surfaces (eyes,

skin, respiratory tract), it can readily react with nucleophilic functional groups (e.g., amines,

thiols) in proteins and other biological macromolecules. This alkylation disrupts cellular

function, leading to rapid cell damage, inflammation, and the observed corrosive and irritant

effects. This reactivity is characteristic of benzylic halides and is why they are often potent

lachrymators.

Respiratory Irritation (H335): Inhalation of dust or vapors allows the compound to directly

contact the sensitive tissues of the respiratory tract, leading to irritation and potential

chemical bronchitis.[7]

Oral Toxicity (H302): If ingested, the compound is considered harmful.[7] The nitroaromatic

structure can interfere with metabolic processes. For instance, nitroaromatic compounds are
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known to undergo metabolic reduction that can lead to the formation of reactive

intermediates, inducing oxidative stress.

The logical relationship between the chemical's structure and its primary hazards is illustrated

below.

Chemical Structure

Key Functional Moieties

Resulting Hazards

2-Bromo-4-bromomethyl-1-nitro-benzene

Benzylic Bromide (-CH₂Br)

Nitroaromatic Core

Severe Skin/Eye Damage (H314)
 Alkylating Agent

Skin/Respiratory Irritation (H315, H335) Reacts with Mucosa

Oral Toxicity (H302) Metabolic Disruption

Click to download full resolution via product page

Caption: Relationship between functional groups and primary hazards.

Section 2: Experimental Protocols for Safe Handling
and Storage
Adherence to rigorous handling protocols is non-negotiable. This compound should only be

handled by trained personnel familiar with its hazards.

2.1 Personal Protective Equipment (PPE)

A multi-layered PPE strategy is essential to prevent any contact.
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Protection Type Specification Rationale

Hand Protection

Nitrile or Neoprene gloves

(double-gloving

recommended).

Provides a barrier against skin

contact. Double-gloving offers

protection in case the outer

glove is breached.[8]

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

airborne particles from entering

the eyes, which are particularly

sensitive to this corrosive

material.

Skin and Body

Chemical-resistant lab coat,

long pants, and closed-toe

shoes. Consider a chemical-

resistant apron.

Prevents accidental skin

contact on arms and body.[9]

Respiratory

Use only in a certified chemical

fume hood. If weighing or

transferring powder outside of

a hood, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates is mandatory.

Prevents inhalation of dust or

vapors, which cause severe

respiratory irritation.[6]

2.2 Step-by-Step Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items. Ensure an eyewash

station and safety shower are immediately accessible.[10]

Weighing and Transfer: Conduct all manipulations of the solid compound within the fume

hood. Use a spatula for transfers. To minimize dust generation, gently handle the material.

Avoid pouring the powder directly.

In Solution: When preparing solutions, add the solid slowly to the solvent to avoid splashing.
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Post-Handling: After use, decontaminate all surfaces with an appropriate solvent (e.g.,

isopropanol or ethanol) followed by soap and water.

Glove Removal: Remove gloves using the proper technique (without touching the outside of

the glove with bare hands) and dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after any handling procedure,

even if gloves were worn.[9]

2.3 Storage Requirements

Proper storage is crucial to maintain chemical integrity and prevent accidental exposure.

Container: Keep in the original, tightly sealed container.[9]

Environment: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[6]

Segregation: Do not store with flammable materials or strong bases.

Access: Store in a locked cabinet or area with restricted access.

Section 3: Emergency and First Aid Procedures
Rapid and correct response to an exposure or spill is critical.

3.1 First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8][11]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.[8][9]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[8]

3.2 Spill and Accidental Release Management
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain Spill (use inert absorbent)

Collect Material (use non-sparking tools)

Place in Sealed Container for Disposal

Decontaminate Spill Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for accidental release response.
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Key Steps for Spill Cleanup:

Personal Protection: Do not attempt to clean a spill without the appropriate PPE as detailed

in Section 2.1.

Ventilation: Ensure the area is well-ventilated, but avoid actions that could cause the powder

to become airborne.

Containment: For a solid spill, carefully sweep up the material. For a solution, cover with an

inert, non-combustible absorbent material like sand or vermiculite.[12]

Collection: Use non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[8]

Environmental Precautions: Prevent the material from entering drains or waterways.[8]

3.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[6][8]

Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including

nitrogen oxides (NOx), carbon monoxide, and hydrogen bromide.[6]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Section 4: Toxicological and Physical Properties
While specific toxicological studies on 2-Bromo-4-bromomethyl-1-nitro-benzene are not

readily available in public literature, data from closely related nitroaromatic and benzylic

bromide compounds suggest the following profile.

4.1 Toxicological Profile Summary

Acute Effects: As established, the primary acute effects are severe irritation and burns to the

skin, eyes, and respiratory tract. Harmful if swallowed.[6]
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Chronic Effects: Prolonged or repeated exposure may cause damage to organs.[6][11]

Nitroaromatic compounds as a class have been associated with potential damage to the liver

and blood (e.g., methemoglobinemia).

Carcinogenicity & Mutagenicity: There is no specific data to classify this compound as a

carcinogen or mutagen.[13][14]

4.2 Physical and Chemical Properties

Property Value Source

Appearance
Pale-yellow to yellow-brown

solid.

Molecular Formula C₇H₅Br₂NO₂ [3][4][5]

Molecular Weight ~294.93 g/mol [3][4][5]

Melting Point

Data not consistently available

for this specific isomer. Related

compounds like 1-Bromo-4-

nitrobenzene melt at 125-127

°C.

[11]

Solubility

Expected to be poorly soluble

in water, soluble in organic

solvents like dichloromethane

and ethyl acetate.

General chemical principles

Section 5: Disposal and Final Considerations
5.1 Waste Disposal

All waste containing this chemical, including contaminated PPE and spill cleanup materials,

must be treated as hazardous waste.

Procedure: Dispose of waste in accordance with local, state, and federal regulations. It

should be handled by a licensed professional waste disposal service.[8]
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Method: Chemical incineration with an afterburner and scrubber is a common method for

halogenated organic waste.

5.2 Synthesis and Reactivity Context

Understanding the compound's role in synthesis provides context for its handling. It is typically

synthesized via the bromination of a nitrotoluene precursor.[1] Its utility stems from the

reactivity of its functional groups.

Key Chemical Reactions

2-Bromo-4-bromomethyl-1-nitro-benzene

Nucleophilic Substitution (at -CH₂Br) + Nucleophile (e.g., R-NH₂)

Nitro Group Reduction (to -NH₂)

 + Reducing Agent (e.g., H₂/Pd)

Pharmaceutical/Material Precursors

Amine Derivatives

Click to download full resolution via product page

Caption: Key synthetic transformations of the title compound.[1]

This reactivity underscores the need for careful handling, as unintended reactions with

biological nucleophiles are the basis of its toxicity.

Conclusion
2-Bromo-4-bromomethyl-1-nitro-benzene and its isomers are potent chemical intermediates

whose utility is matched by their significant hazards. A thorough understanding of their

reactivity, coupled with strict adherence to safety protocols, is paramount. The core principles

of risk mitigation—containment within a fume hood, use of appropriate PPE, and preparedness

for emergencies—form the foundation of safe laboratory practice when working with this class

of compounds. Always consult the specific Safety Data Sheet provided by the supplier for the

exact material in use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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